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Compound of Interest

Compound Name: (+)-Di-tert-butyl L-tartrate

Cat. No.: B054582

A detailed guide for researchers and drug development professionals on the spectroscopic
properties of (+)-Di-tert-butyl L-tartrate, offering a comparative analysis with common
alternatives, Diethyl L-tartrate and Diisopropy! L-tartrate. This document provides a
comprehensive overview of their nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data, alongside detailed experimental protocols.

(+)-Di-tert-butyl L-tartrate is a widely used chiral auxiliary in asymmetric synthesis, valued for
its bulky tert-butyl groups that provide high stereoselectivity. A thorough understanding of its
spectroscopic characteristics is crucial for reaction monitoring, quality control, and structural
elucidation. This guide presents a comparative analysis of its spectroscopic data with two other
commonly used tartrate esters: Diethyl L-tartrate and Diisopropy! L-tartrate.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for (+)-Di-tert-butyl L-tartrate and
its analogs.

Table 1: *H NMR Spectroscopic Data
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Compound Solvent

Chemical Shift (8) in ppm

(+)-Di-tert-butyl L-tartrate CDCls

4.43 (s, 2H, CH-OH), 3.55 (s,
2H, OH), 1.50 (s, 18H,
C(CH3)3)

(+)-Diethyl L-tartrate CDCls

4.51 (s, 2H), 4.28 (q, J=7.1 Hz,
4H), 3.37 (br s, 2H), 1.31 (t,
J=7.1 Hz, 6H)[1]

(+)-Diisopropyl L-tartrate CDCls

5.10 (hept, J=6.3 Hz, 2H), 4.45
(s, 2H), 3.25 (d, J=5.5 Hz, 2H),
1.28 (d, J=6.3 Hz, 12H)[2]

Table 2: 13C NMR Spectroscopic Data

Compound Solvent Chemical Shift (8) in ppm
_ 170.5 (C=0), 82.5 (C(CHs)3),
(+)-Di-tert-butyl L-tartrate CDCls
73.0 (CH-OH), 28.1 (C(CHs)s)
(+)-Diethyl L-tartrate CDCls 171.2,72.7,62.1, 14.1]3]
(+)-Diisopropy! L-tartrate CDClIs 170.3, 72.9, 70.0, 21.7[4]

Table 3: FT-IR Spectroscopic Data

Compound

Major Peaks (cm™?)

(+)-Di-tert-butyl L-tartrate

3480 (O-H), 2980 (C-H), 1740 (C=0), 1150 (C-
0)

(+)-Diethyl L-tartrate

3470, 2985, 1745, 1265, 1120[5]

(+)-Diisopropyl L-tartrate

3470, 2980, 1735, 1270, 1105[6]

Table 4: Mass Spectrometry Data
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Compound lonization Mode Key m/z values
, 263.15 [M+H]*, 285.13
(+)-Di-tert-butyl L-tartrate ESI-MS
[M+Na]*
) 262 (M+), 205, 189, 147, 129,
Dibutyl Tartrate (analog) EI-MS

115, 101, 76, 57[7]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

o Dissolve 5-10 mg of the tartrate ester in approximately 0.6 mL of deuterated chloroform

(CDCls).

o Transfer the solution to a 5 mm NMR tube.

1H NMR Spectroscopy:

e Instrument: Bruker Avance 400 MHz spectrometer (or equivalent).

e Parameters:

[¢]

Pulse Program: zg30

Number of Scans: 16

[e]

o

Relaxation Delay: 1.0 s

[¢]

Acquisition Time: 3.98 s
o Spectral Width: 20.5 ppm

13C NMR Spectroscopy:
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 Instrument: Bruker Avance 100 MHz spectrometer (or equivalent).

e Parameters:

[¢]

Pulse Program: zgpg30

[¢]

Number of Scans: 1024

[e]

Relaxation Delay: 2.0 s

o

Acquisition Time: 1.09 s

[¢]

Spectral Width: 238.9 ppm

Fourier-Transform Infrared (FT-IR) Spectroscopy

Sample Preparation: A thin film of the neat compound was prepared on a NaCl or KBr salt

plate.
Data Acquisition:
o Instrument: PerkinElmer Spectrum Two FT-IR spectrometer (or equivalent).
o Parameters:
o Scan Range: 4000-400 cm~?
o Number of Scans: 16

o Resolution: 4 cm™!

Mass Spectrometry (MS)

Sample Preparation:
e Prepare a 1 mg/mL solution of the tartrate ester in methanol.

o Further dilute the solution to 10 pg/mL with methanol.
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Electrospray lonization (ESI) Mass Spectrometry:
e Instrument: Agilent 6120 Series Quadrupole LC/MS (or equivalent).

e Parameters:

[¢]

lonization Mode: Positive

[e]

Nebulizer Pressure: 35 psig

o

Drying Gas Flow: 10 L/min

[¢]

Drying Gas Temperature: 350 °C

[¢]

Capillary Voltage: 3000 V

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic
analysis of a chiral compound like (+)-Di-tert-butyl L-tartrate.
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Caption: Workflow of Spectroscopic Analysis for Chiral Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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